Cas no 735275-05-5 (cis-3-2-(2-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid)

• Product Name: cis-3-2-(2-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• CAS No: 735275-05-5
• MF: C₁₆H₂₀O₃
• MW: 260.328205108643
• MDL: MFCD01319798
• CID: 878573
• PubChem ID: 24722547
• Update Time: 2025-04-19

cis-3-2-(2-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• LogP
• cis-3-[2-(2-Methylphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• cis-3-[2-(2-Methylphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• cis-3-2-(2-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• CIS-3-[2-(2-METHYLPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLICACID
• MFCD01319798
• 735275-05-5
• (1R,3S)-3-[2-(2-methylphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• AKOS016017307

• MDL： MFCD01319798
• Inchi： 1S/C16H20O3/c1-11-5-2-3-8-14(11)15(17)10-12-6-4-7-13(9-12)16(18)19/h2-3,5,8,12-13H,4,6-7,9-10H2,1H3,(H,18,19)/t12-,13+/m0/s1
• InChI Key： MJPXWEPTEXEQDZ-QWHCGFSZSA-N
• SMILES： OC([C@@H]1CCC[C@H](CC(C2C=CC=CC=2C)=O)C1)=O

Computed Properties

• Exact Mass: 260.14100
• Monoisotopic Mass: 260.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 431.7±18.0 °C at 760 mmHg
• Flash Point: 229.1±17.7 °C
• Refractive Index: 1.541
• PSA: 54.37000
• LogP: 3.45880
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

cis-3-2-(2-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)